Cas no 35732-12-8 (2,4,6,8-Nonatetraenoicacid, 9-(2-acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethyl-)

• Product Name: 2,4,6,8-Nonatetraenoicacid, 9-(2-acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethyl-
• CAS No: 35732-12-8
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 321546
• PubChem ID: 6438146
• Update Time: 2025-04-19

2,4,6,8-Nonatetraenoicacid, 9-(2-acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Nonatetraenoicacid, 9-(2-acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethyl-
• 9-(2-Acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoicacid
• 9-(2-acetyl-5,5-dimethylcyclopenten-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• 2,4,6,8-Nonatetraenoic acid, 9-(2-acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethyl-
• all-trans-9-(2-Acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid
• 9-(2-Acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid (all-E)-
• 50890-42-1
• SCHEMBL13988235
• 35732-12-8
• LMPR01090027
• Ro 8-7699
• CHEBI:185854
• (2E,4E,6E,8E)-9-(2-acetyl-5,5-dimethylcyclopenten-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• CHEMBL488417

• Inchi： 1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-18-17(16(3)21)11-12-20(18,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13+
• InChI Key： FSLMGODKGHHERM-FRCNGJHJSA-N
• SMILES： O=C(C)C1CCC(C)(C)C=1/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C

Computed Properties

• Exact Mass: 314.18828
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37